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Compound of Interest

Compound Name: C188

Cat. No.: B1668180

This guide provides essential safety and logistical information for the proper disposal of C188,
also known as 7a,12a-Dihydroxycholest-4-en-3-one (CAS No. not readily available, sc-
207188). The following procedures are intended for researchers, scientists, and drug
development professionals to ensure safe handling and disposal in a laboratory setting.

Key Chemical and Safety Data

The following table summarizes the known properties and safety information for C188. This
information has been compiled from available safety data sheets.
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Property Information
Chemical Name 7a,12a-Dihydroxycholest-4-en-3-one
Appearance Not specified

May be harmful if inhaled, ingested, or absorbed
Potential Health Effects through the skin. May cause eye and skin

irritation.[1]

Stable under recommended storage conditions.

Stability
[1]
Incompatible Materials Strong oxidizing agents.[1]
Hazardous Decomposition Carbon oxides under fire conditions.[1]

Carci it Not identified as a possible or potential human
arcinogenici
9 Y carcinogen by IARC.[1]

Experimental Protocols: Disposal Procedure

The proper disposal of C188 waste must be conducted in accordance with federal, state, and
local environmental control regulations. The following is a step-by-step guide for its disposal.

1. Personal Protective Equipment (PPE):

o Always wear appropriate personal protective equipment (PPE) when handling C188. This
includes:

o Chemical-resistant gloves (e.g., nitrile)
o Safety glasses or goggles
o Alaboratory coat

2. Waste Collection:

o Solid Waste:
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o Collect solid C188 waste and any contaminated materials (e.g., weigh paper, pipette tips)
in a designated, properly labeled hazardous waste container.

o The container should be sturdy, leak-proof, and compatible with the chemical.

e Liquid Waste:

o Collect solutions containing C188 in a designated, sealed, and clearly labeled hazardous
waste container.

o Do not mix C188 waste with incompatible chemicals, particularly strong oxidizing agents.

[1]
o Empty Containers:
o Empty containers that held C188 should be triple-rinsed with a suitable solvent.

o The rinsate from the first rinse must be collected and disposed of as hazardous waste.[2]
[3] Subsequent rinses may also need to be collected depending on local regulations.

o After thorough cleaning and removal or defacing of the original label, the container may be
disposed of as regular trash, though this is subject to institutional policies.[3]

w

. Labeling and Storage:

All hazardous waste containers must be clearly labeled with the words "Hazardous Waste,"
the full chemical name ("7a,12a-Dihydroxycholest-4-en-3-one"), and the associated hazards.

Keep waste containers securely closed except when adding waste.[2]

Store the waste in a designated satellite accumulation area that is away from general
laboratory traffic and incompatible materials.

4. Disposal Request:

Once the waste container is full, or in accordance with your institution's waste pickup
schedule, arrange for disposal through your institution's Environmental Health and Safety
(EHS) office.[3][4]
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» Do not attempt to dispose of C188 waste down the drain or in the regular trash.[2]

Disposal Workflow

The following diagram illustrates the key steps for the proper disposal of C188 waste.
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Caption: Workflow for the safe disposal of C188 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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